Cas no 721908-07-2 (4-phenyl-8-sulfanyl-4,5,7,9-tetraazatricyclo[7.5.0.02,?]tetradeca-1,5,7-trien-3-one)
![4-phenyl-8-sulfanyl-4,5,7,9-tetraazatricyclo[7.5.0.02,?]tetradeca-1,5,7-trien-3-one structure](https://www.kuujia.com/scimg/cas/721908-07-2x500.png)
4-phenyl-8-sulfanyl-4,5,7,9-tetraazatricyclo[7.5.0.02,?]tetradeca-1,5,7-trien-3-one Chemical and Physical Properties
Names and Identifiers
-
- <br>5-Mercapto-2-phenyl-2,6,7,8,9,10-hexahydro-2,3,4,5a-tetraaza-cyclohepta[e]i nden-1-one
- 4-phenyl-8-sulfanyl-4,5,7,9-tetraazatricyclo[7.5.0.02,?]tetradeca-1,5,7-trien-3-one
- HMS2438H14
- 5-Mercapto-2-phenyl-2,6,7,8,9,10-hexahydro-2,3,4,5a-tetraaza-cyclohepta[e]inden-1-one
- CHEBI:116800
- 2-phenyl-5-sulfanylidene-3,7,8,9,10,11-hexahydropyrazolo[4,5]pyrimido[3,5-a]azepin-1-one
- AKOS034462572
- G35797
- EN300-03292
- 4-phenyl-8-sulfanyl-4,5,7,9-tetraazatricyclo[7.5.0.0^{2,6}]tetradeca-1,5,7-trien-3-one
- CS-0219165
- Z56869427
- SMR000152107
- 721908-07-2
- Q27203019
- MLS000564920
- 4-phenyl-8-sulfanyl-4,5,7,9-tetraazatricyclo[7.5.0.0,2,6]tetradeca-1,5,7-trien-3-one
- CHEMBL1427966
- 4-phenyl-8-sulfanylidene-4,5,7,9-tetrazatricyclo[7.5.0.02,6]tetradeca-1,6-dien-3-one
-
- MDL: MFCD03955632
- Inchi: InChI=1S/C16H16N4OS/c21-15-13-12-9-5-2-6-10-19(12)16(22)17-14(13)18-20(15)11-7-3-1-4-8-11/h1,3-4,7-8H,2,5-6,9-10H2,(H,17,18,22)
- InChI Key: QUUZUIMRZFXPLL-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 312.10448232Da
- Monoisotopic Mass: 312.10448232Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 22
- Rotatable Bond Count: 1
- Complexity: 577
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.2
- Topological Polar Surface Area: 80Ų
4-phenyl-8-sulfanyl-4,5,7,9-tetraazatricyclo[7.5.0.02,?]tetradeca-1,5,7-trien-3-one Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1289835-500mg |
4-Phenyl-8-sulfanyl-4,5,7,9-tetraazatricyclo[7.5.0.0,2,6]tetradeca-1,5,7-trien-3-one |
721908-07-2 | 95% | 500mg |
¥4719.00 | 2024-05-02 | |
Enamine | EN300-34050-10.0g |
4-phenyl-8-sulfanyl-4,5,7,9-tetraazatricyclo[7.5.0.0,2,6]tetradeca-1,5,7-trien-3-one |
721908-07-2 | 100% | 10.0g |
$1101.0 | 2023-02-13 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1289835-100mg |
4-Phenyl-8-sulfanyl-4,5,7,9-tetraazatricyclo[7.5.0.0,2,6]tetradeca-1,5,7-trien-3-one |
721908-07-2 | 95% | 100mg |
¥1544.00 | 2024-05-02 | |
Enamine | EN300-34050-2.5g |
4-phenyl-8-sulfanyl-4,5,7,9-tetraazatricyclo[7.5.0.0,2,6]tetradeca-1,5,7-trien-3-one |
721908-07-2 | 100% | 2.5g |
$503.0 | 2023-02-13 | |
NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBTEN21666-10G |
4-phenyl-8-sulfanyl-4,5,7,9-tetraazatricyclo[7.5.0.02,?]tetradeca-1,5,7-trien-3-one |
721908-07-2 | 95% | 10g |
¥ 5,517.00 | 2023-04-07 | |
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1289835-1g |
4-Phenyl-8-sulfanyl-4,5,7,9-tetraazatricyclo[7.5.0.0,2,6]tetradeca-1,5,7-trien-3-one |
721908-07-2 | 95% | 1g |
¥5990.00 | 2024-05-02 | |
Enamine | EN300-25067-0.1g |
4-phenyl-8-sulfanyl-4,5,7,9-tetraazatricyclo[7.5.0.0,2,6]tetradeca-1,5,7-trien-3-one |
721908-07-2 | 100% | 0.1g |
$66.0 | 2023-02-14 | |
A2B Chem LLC | AV21844-5g |
4-phenyl-8-sulfanyl-4,5,7,9-tetraazatricyclo[7.5.0.0,2,6]tetradeca-1,5,7-trien-3-one |
721908-07-2 | 100% | 5g |
$818.00 | 2024-04-19 | |
Enamine | EN011-7359-0.05g |
4-phenyl-8-sulfanyl-4,5,7,9-tetraazatricyclo[7.5.0.0,2,6]tetradeca-1,5,7-trien-3-one |
721908-07-2 | 100% | 0.05g |
$42.0 | 2023-09-15 | |
Ambeed | A1008098-5g |
4-Phenyl-8-sulfanyl-4,5,7,9-tetraazatricyclo[7.5.0.0,2,6]tetradeca-1,5,7-trien-3-one |
721908-07-2 | 95% | 5g |
$651.0 | 2024-04-17 |
4-phenyl-8-sulfanyl-4,5,7,9-tetraazatricyclo[7.5.0.02,?]tetradeca-1,5,7-trien-3-one Related Literature
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Nicolás Montenegro-Pohlhammer,Rodrigo Urzúa-Leiva,Dayán Páez-Hernández,Gloria Cárdenas-Jirón Dalton Trans., 2019,48, 8418-8426
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Tiddo J. Mooibroek,Martin Lutz,Anthony L. Spek,Elisabeth Bouwman Dalton Trans., 2010,39, 11027-11034
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H. Mao,Y. Liao,J. Ma,S. L. Zhao,F. W. Huo Nanoscale, 2016,8, 1049-1054
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Maria Adobes-Vidal,Harriet Pearce,Patrick R. Unwin Phys. Chem. Chem. Phys., 2017,19, 17827-17833
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Sudip Mandal,Barla Thirupathi Org. Biomol. Chem., 2020,18, 5287-5314
Additional information on 4-phenyl-8-sulfanyl-4,5,7,9-tetraazatricyclo[7.5.0.02,?]tetradeca-1,5,7-trien-3-one
Comprehensive Analysis of 4-phenyl-8-sulfanyl-4,5,7,9-tetraazatricyclo[7.5.0.02,?]tetradeca-1,5,7-trien-3-one (CAS No. 721908-07-2)
The compound 4-phenyl-8-sulfanyl-4,5,7,9-tetraazatricyclo[7.5.0.02,?]tetradeca-1,5,7-trien-3-one (CAS No. 721908-07-2) is a highly specialized heterocyclic molecule that has garnered significant attention in the field of medicinal chemistry and material science. Its unique tetraazatricyclic structure, combined with a phenyl and sulfanyl functional group, makes it a promising candidate for various applications, ranging from pharmaceutical intermediates to advanced material synthesis. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets.
In recent years, the demand for novel heterocyclic compounds like 4-phenyl-8-sulfanyl-4,5,7,9-tetraazatricyclo[7.5.0.02,?]tetradeca-1,5,7-trien-3-one has surged, driven by the need for innovative drug discovery and sustainable materials. This compound's sulfur-containing moiety is particularly noteworthy, as it often enhances binding affinity and metabolic stability in drug design. Its CAS No. 721908-07-2 is frequently searched in academic databases and patent filings, reflecting its growing relevance in cutting-edge research.
One of the most discussed topics in the scientific community is the role of nitrogen-rich and sulfur-containing compounds in addressing global health challenges. The 4-phenyl-8-sulfanyl derivative stands out due to its potential applications in antimicrobial and anti-inflammatory therapies. Its tetraazatricyclic core is structurally similar to several clinically approved drugs, making it a focal point for structure-activity relationship (SAR) studies. Researchers are also exploring its utility in catalysis and polymer chemistry, where its unique properties could lead to breakthroughs in green chemistry.
The synthesis of 4-phenyl-8-sulfanyl-4,5,7,9-tetraazatricyclo[7.5.0.02,?]tetradeca-1,5,7-trien-3-one involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve high yields and purity. Its CAS No. 721908-07-2 is a critical identifier for sourcing this compound from specialized suppliers. Given the increasing interest in sustainable synthesis methods, scientists are investigating eco-friendly routes to produce this molecule, aligning with the broader push for green chemistry initiatives.
From a commercial perspective, the 4-phenyl-8-sulfanyl derivative is gaining traction in the fine chemicals market. Its potential as a pharmaceutical intermediate has attracted investments from biotech and pharmaceutical companies. Additionally, its application in material science, particularly in the development of high-performance polymers, is being actively researched. The compound's thermal stability and electronic properties make it a candidate for advanced materials used in electronics and coatings.
In conclusion, 4-phenyl-8-sulfanyl-4,5,7,9-tetraazatricyclo[7.5.0.02,?]tetradeca-1,5,7-trien-3-one (CAS No. 721908-07-2) represents a versatile and promising compound with broad applications across multiple scientific disciplines. Its heterocyclic framework and functional groups offer numerous opportunities for innovation, particularly in drug discovery and material science. As research continues to uncover its full potential, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and industry.
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